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Compound of Interest

Compound Name: Enterolactone-d6

Cat. No.: B12413625 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

an in-depth overview of commercially available Enterolactone-d6. This deuterated analog of

enterolactone, a mammalian lignan with noted anti-cancer properties, serves as a valuable

internal standard for mass spectrometry-based quantification in preclinical and clinical

research. This document outlines key quantitative data from various suppliers, detailed

experimental protocols, and a visualization of the core signaling pathways influenced by

enterolactone.

Commercial Supplier Data for Enterolactone-d6
For researchers sourcing Enterolactone-d6, a variety of vendors offer this stable isotope-

labeled compound. Key quantitative metrics have been compiled to facilitate straightforward

comparison.
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Supplier
Catalog
Number

Purity
Isotopic
Enrichment

Format
Storage
Conditions

InvivoChem V52648 ≥98% Not specified Solid

Store at

-20°C or

-80°C after

reconstitution

. Avoid

repeated

freeze-thaw

cycles.

MedChemEx

press
HY-108692S 95.0%

>98% for

stable

isotope-

labeled

compounds

(general

statement)[1]

Solid

Store at

-80°C for 6

months;

-20°C for 1

month.[2]

LGC

Standards

(distributes

TRC)

TRC-

E558953
Not specified Not specified Neat Not specified

Pharmaffiliate

s

PA STI

037140
Not specified Not specified Yellow Solid

2-8°C

Refrigerator

Santa Cruz

Biotechnolog

y

sc-211753 Not specified Not specified Solid Not specified

Cayman

Chemical
Not available Not available Not available Not available Not available

Note: Not all suppliers readily provide comprehensive data on their product pages.

Researchers are advised to request a Certificate of Analysis (CoA) for lot-specific details on

purity and isotopic enrichment.
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Experimental Protocols
The following protocols are synthesized from publicly available information and common

laboratory practices for the use of deuterated internal standards in analytical chemistry and

cell-based assays.

Preparation of Stock Solutions
A standardized stock solution is critical for accurate and reproducible experiments.

Materials:

Enterolactone-d6 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated pipettes

Procedure:

1. Equilibrate the vial of Enterolactone-d6 to room temperature before opening to prevent

condensation.

2. Prepare a 10 mM stock solution by dissolving the appropriate mass of Enterolactone-d6
in anhydrous DMSO. For example, to prepare 1 mL of a 10 mM stock solution (Molecular

Weight: 304.37 g/mol ), dissolve 0.304 mg of Enterolactone-d6 in 1 mL of DMSO.

3. Vortex thoroughly to ensure complete dissolution.

4. Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

5. Store the aliquots at -20°C or -80°C as recommended by the supplier.

In Vitro Cell-Based Assay: Western Blot Analysis of
Apoptosis Markers
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This protocol outlines the use of Enterolactone-d6 as an internal standard for quantifying the

effects of unlabeled enterolactone on apoptosis in a breast cancer cell line (e.g., MDA-MB-

231).

Cell Culture and Treatment:

1. Culture MDA-MB-231 cells in appropriate media until they reach 70-80% confluency.

2. Treat cells with varying concentrations of unlabeled enterolactone.

3. Include a vehicle control group (e.g., DMSO).

Sample Preparation for Mass Spectrometry:

1. After the desired incubation period, harvest the cells and lyse them to extract proteins.

2. Quantify the protein concentration of each sample.

3. To an equal amount of protein from each sample, add a known, fixed concentration of the

Enterolactone-d6 internal standard.

LC-MS/MS Analysis:

1. Perform protein digestion (e.g., with trypsin).

2. Analyze the samples using a liquid chromatography-tandem mass spectrometry (LC-

MS/MS) system.

3. Develop a method to specifically detect and quantify both unlabeled enterolactone and the

deuterated internal standard based on their unique mass-to-charge ratios.

Data Analysis:

1. Calculate the ratio of the peak area of the unlabeled enterolactone to the peak area of the

Enterolactone-d6 internal standard for each sample.

2. This ratio will normalize for variations in sample preparation and instrument response,

allowing for accurate quantification of the cellular uptake or metabolic products of
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enterolactone.

Signaling Pathways Modulated by Enterolactone
Enterolactone has been shown to exert its anti-cancer effects through the modulation of several

key signaling pathways. The following diagrams illustrate these interactions.
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Enterolactone-induced apoptosis pathway.
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Inhibition of DNA repair by Enterolactone.
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Enterolactone's effect on the ERK/NF-κB/Snail pathway.

Experimental Workflow Visualization
The following diagram outlines a typical experimental workflow for investigating the effects of

enterolactone on a specific cellular process, utilizing Enterolactone-d6 as an internal standard.
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Typical experimental workflow.
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This technical guide provides a foundational understanding of the commercial landscape and

practical application of Enterolactone-d6 for research purposes. For the most accurate and

up-to-date information, direct consultation with suppliers and a thorough review of the primary

literature are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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